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Compound of Interest

Compound Name:
5-bromo-1H-pyrrolo[2,3-b]pyridine-

3-carbaldehyde

Cat. No.: B1292657 Get Quote

An In-depth Technical Guide on the Safety and Handling of 5-bromo-1H-pyrrolo[2,3-
b]pyridine-3-carbaldehyde

This document provides a comprehensive overview of the safety and handling procedures for

5-bromo-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde, a heterocyclic building block relevant in

pharmaceutical research and drug development. The information is intended for researchers,

scientists, and professionals in laboratory and manufacturing settings.

Chemical Identification and Physical Properties
Proper identification is the first step in ensuring safe handling. This compound is also known by

its CAS number 757978-33-9.[1] Key physical and chemical properties are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1292657?utm_src=pdf-interest
https://www.benchchem.com/product/b1292657?utm_src=pdf-body
https://www.benchchem.com/product/b1292657?utm_src=pdf-body
https://www.benchchem.com/product/b1292657?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/5-bromo-1H-pyrrolo_2_3-b_pyridine-3-carbaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1292657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₈H₅BrN₂O [1]

Molecular Weight 225.04 g/mol [1]

CAS Number 757978-33-9 [1]

IUPAC Name
5-bromo-1H-pyrrolo[2,3-

b]pyridine-3-carbaldehyde
[1]

Synonyms
5-bromo-7-azaindole-3-

carboxaldehyde

Appearance
Off-white to yellow solid (based

on related compounds)
[2]

Melting Point

178-179 °C (for the parent

compound 5-bromo-1H-

pyrrolo[2,3-b]pyridine)

[2]

Boiling Point
312 °C (Predicted for the

parent compound)
[2]

Flash Point
142 °C (Predicted for the

parent compound)
[2]

Hazard Identification and GHS Classification
Based on aggregated data from multiple suppliers provided to the European Chemicals Agency

(ECHA), this compound is classified as a warning-level hazard.[1] It is crucial to understand

these hazards to implement appropriate safety measures.

Hazard Class GHS Code Description Source

Skin

Corrosion/Irritation
H315 Causes skin irritation [1]

Serious Eye

Damage/Eye Irritation
H319

Causes serious eye

irritation
[1]
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GHS Pictogram:

alt text

Signal Word:Warning[1]

Precautionary Statements: A comprehensive list of precautionary statements has been

aggregated, outlining measures to prevent exposure and respond to incidents.

Code Statement Source

Prevention P264
Wash hands and face

thoroughly after handling.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

Response P302+P352
IF ON SKIN: Wash with plenty

of water.

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P321

Specific treatment (see

supplemental first aid

instruction on this label).

P332+P317
If skin irritation occurs: Get

medical help.

P337+P317
If eye irritation persists: Get

medical help.

P362+P364
Take off contaminated clothing

and wash it before reuse.
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Experimental Protocols: Safe Handling and
Emergency Procedures
While specific experimental protocols for the toxicological assessment of 5-bromo-1H-
pyrrolo[2,3-b]pyridine-3-carbaldehyde are not publicly available, a standard protocol for safe

laboratory handling can be established based on its known hazards.

Generalized Protocol for Safe Laboratory Handling:

Engineering Controls: All manipulations of the solid or solutions should be conducted in a

certified chemical fume hood to avoid inhalation of dust or vapors.[3][4][5] Ensure that

eyewash stations and safety showers are readily accessible and in close proximity to the

workstation.[2][6]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety glasses or goggles. A face shield is recommended

where splashing is possible.[3]

Hand Protection: Wear chemically resistant gloves (e.g., nitrile). Gloves must be inspected

before use and disposed of properly after handling.[3]

Skin and Body Protection: Wear a lab coat. For larger quantities, additional protective

clothing may be necessary.[7]

Handling:

Avoid the formation of dust and aerosols.[3]

Avoid contact with skin, eyes, and clothing.[3][7]

Keep away from incompatible materials such as strong oxidizing agents and strong acids.

[2][4]

Use spark-proof tools and avoid sources of ignition.[6]

Storage:
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Store in a tightly closed, original container.[6][7]

Keep in a cool, dry, and well-ventilated place.[4][7]

Some suppliers of similar compounds recommend storage under an inert atmosphere at

temperatures ranging from 2-8°C to as low as -10°C.[3]

Emergency First-Aid Protocols: The following table summarizes the recommended first-aid

measures in case of exposure.
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Exposure Route First-Aid Procedure Source

Inhalation

Move the person to fresh air. If

breathing is difficult, administer

oxygen. If not breathing, give

artificial respiration. Seek

medical attention.

[3][6][7]

Skin Contact

Immediately wash off with

soap and plenty of water for at

least 15-20 minutes while

removing all contaminated

clothing and shoes. If skin

irritation persists, seek medical

attention.

[3][6][7]

Eye Contact

Immediately rinse cautiously

with plenty of water for at least

15 minutes, holding the eyelids

open. Remove contact lenses,

if present and easy to do.

Continue rinsing. Seek

immediate medical attention.

[3][4][7]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical advice and

show the container or label.

[4][7]

Visualized Workflows and Data Relationships
To further clarify safe handling and the context of safety data, the following diagrams are

provided.
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Receipt of Chemical

Secure & Correct Storage
(Cool, Dry, Ventilated)

Pre-Use Preparation

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Critical Step

Handling in Fume Hood
(Weighing, Dissolving)

Segregate & Label Waste Decontaminate Glassware
& Work Area

Dispose via Approved
Waste Stream
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Primary Data

Derived Safety Procedures

Chemical Identity
(CAS, Name, Structure)

Physical & Chemical
Properties

GHS Hazard Classification
(H & P Statements)

Toxicological Data

Exposure Controls / PPE First Aid & Spill
Procedures

Handling & Storage
Requirements

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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